Cas no 2138401-20-2 (3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine)

3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine is a fluorinated amine derivative characterized by its cyclopropylpropoxy substituent and difluoromethyl group. This compound exhibits unique structural features, including the presence of fluorine atoms, which can enhance metabolic stability and lipophilicity, making it potentially valuable in medicinal chemistry and agrochemical applications. The cyclopropyl moiety may contribute to conformational rigidity, influencing binding affinity in target interactions. Its amine functionality allows for further derivatization, enabling its use as a versatile intermediate in synthetic chemistry. The combination of these properties suggests potential utility in the development of biologically active molecules, though specific applications depend on further pharmacological or chemical evaluation.
3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine structure
2138401-20-2 structure
Product Name:3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine
CAS No:2138401-20-2
MF:C9H17F2NO
MW:193.234189748764
CID:6084582
PubChem ID:165742406
Update Time:2025-10-23

3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-788117
    • 2138401-20-2
    • 3-(3-cyclopropylpropoxy)-2,2-difluoropropan-1-amine
    • 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine
    • Inchi: 1S/C9H17F2NO/c10-9(11,6-12)7-13-5-1-2-8-3-4-8/h8H,1-7,12H2
    • InChI Key: PPUCSIURMJXBIL-UHFFFAOYSA-N
    • SMILES: FC(CN)(COCCCC1CC1)F

Computed Properties

  • Exact Mass: 193.12782049g/mol
  • Monoisotopic Mass: 193.12782049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.2Ų

3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine Pricemore >>

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Additional information on 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine

Exploring the Potential of 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine (CAS No. 2138401-20-2) in Modern Research and Applications

In the ever-evolving landscape of chemical research, 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine (CAS No. 2138401-20-2) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropyl and difluoropropan-1-amine moieties, offers a fascinating blend of structural features that make it a valuable candidate for various scientific and industrial applications. Researchers are particularly drawn to its potential in drug discovery, agrochemical development, and material science, where its fluorinated and amine functionalities play a pivotal role.

The growing demand for fluorinated compounds in pharmaceuticals has put 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine in the spotlight. Fluorination is known to enhance the bioavailability, metabolic stability, and binding affinity of molecules, making them ideal for therapeutic applications. Recent studies have explored its utility as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are among the hottest topics in drug development today. The compound's cyclopropyl group further adds to its versatility, as this moiety is often used to modulate lipophilicity and conformational rigidity in drug design.

Beyond pharmaceuticals, 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine has garnered attention in the agrochemical sector. With the global push toward sustainable agriculture, researchers are investigating its potential as a precursor for eco-friendly pesticides and herbicides. The difluoropropan-1-amine segment, in particular, is being studied for its ability to improve the efficacy and environmental profile of crop protection agents. This aligns with the increasing consumer demand for green chemistry solutions and reduced chemical residues in food products.

Another area where this compound shows promise is in the development of advanced materials. The incorporation of fluorine atoms into polymers and coatings can impart desirable properties such as water repellency, chemical resistance, and thermal stability. As industries seek to innovate in sectors like electronics, automotive, and renewable energy, 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine could play a critical role in the synthesis of next-generation materials.

The synthesis and characterization of 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine also present intriguing challenges and opportunities for chemists. Optimizing its production process to achieve high yields and purity is a key focus, especially given the compound's potential scalability for industrial applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to ensure its quality and consistency, meeting the stringent standards required for research and commercial use.

As the scientific community continues to explore the capabilities of 3-(3-Cyclopropylpropoxy)-2,2-difluoropropan-1-amine, its relevance in addressing contemporary challenges becomes increasingly apparent. Whether it's contributing to the development of targeted therapies, sustainable agrochemicals, or high-performance materials, this compound exemplifies the intersection of innovation and practicality. With ongoing advancements in synthetic chemistry and computational modeling, the future holds exciting possibilities for this multifaceted molecule.

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